1-(4-Bromobenzyl)piperazine hydrochloride

• IUPAC Name: 1-[(4-bromophenyl)methyl]piperazine;hydrochloride
• InChI: InChI=1S/C11H15BrN2.ClH/c12-11-3-1-10(2-4-11)9-14-7-5-13-6-8-14;/h1-4,13H,5-9H2;1H
• InChI Key: GBFYODBHQSMYIV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC=C(C=C2)Br.Cl
• Molecular Formula: C11H16BrClN2
• DSSTOX Substance ID: DTXSID00656849
• Molecular Weight: 291.61 g/mol
• CAS RN: 510725-48-1

Description

1-(4-Bromobenzyl)piperazine Hydrochloride is a chemical compound useful in the synthesis of large bifunctional heterocycles used in targeted degradation of rapidly accelerated fibrosarcoma polypeptides.

Synthesis Analysis

The synthesis of this compound involves various methods including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula: C11 H15 Br N2 . Cl H. The Inchi Code for the compound is 1S/C11H15BrN2.ClH/c12-11-3-1-10 (2-4-11)9-14-7-5-13-6-8-14;/h1-4,13H,5-9H2;1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 291.62.

Scientific Research Applications

Synthesis and Pharmaceutical Intermediates

• Synthesis of Antihypertensive Agents : Studies have explored the synthesis of compounds like "1-(4-Bromobenzyl)piperazine hydrochloride" for their potential use as intermediates in the production of antihypertensive drugs. These compounds have been evaluated for their biological activities, including their role in the synthesis of novel piperazine derivatives with potential cardiotropic and antimicrobial activities (Marvanová et al., 2016; Mokrov et al., 2019).

• Development of Antimicrobial Agents : Research into the synthesis of novel 1,4-disubstituted piperazines has shown that these compounds exhibit antibacterial activities against resistant strains of bacteria, highlighting the potential for "this compound" derivatives in developing new antimicrobial therapies (Shroff et al., 2022).

• Cancer Research : Certain derivatives synthesized from "this compound" have been investigated for their cytotoxicities against various cancer cell lines, demonstrating significant growth inhibitory activity and suggesting a potential application in cancer treatment strategies (Yarim et al., 2012).

Spectroscopic Analysis and Molecular Docking

• Spectroscopic Investigation : Spectroscopic techniques, including FT-IR, FT-Raman, UV, NMR, and molecular docking studies, have been employed to understand the structural and electronic properties of "this compound" derivatives. These studies contribute to the understanding of the compound's potential interactions with biological targets (Subashini & Periandy, 2017).

• Antioxidant Properties : Research has also been conducted on the antioxidant properties of compounds derived from "this compound", exploring their effectiveness in various applications, including as additives in fuels to improve oxidative stability (Desai et al., 2002).

Safety and Hazards

The safety information for 1-(4-Bromobenzyl)piperazine Hydrochloride indicates that it should be avoided in contact with skin and eyes. Formation of dust and aerosols should also be avoided.